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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol

CAS No.: 406945-51-5

Cat. No.: B1486891

Get Quote

Synonyms, Synthesis, and Pharmaceutical Applications

Executive Summary & Core Identity
1-Chloro-3-phenyl-2-propanol (CAS 5396-65-6) is a chiral chlorohydrin intermediate used

primarily as a building block for functionalized phenylpropanoids. Unlike its regioisomer 3-

chloro-1-phenyl-1-propanol (a key precursor for fluoxetine/atomoxetine), this molecule contains

a secondary alcohol flanked by a benzyl group and a chloromethyl group.

In drug development, it serves as a scaffold for lipase-catalyzed kinetic resolutions to access

enantiopure epoxides (via ring closure) or amino-alcohols (via nucleophilic substitution). Its

structural ambiguity in literature requires precise nomenclature verification before procurement

or synthesis.[1]

Nomenclature & Synonym Matrix
The following table consolidates valid identifiers, separating them from common misnomers

(indicated in red).
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Category Primary Identifier Synonyms / Notes

IUPAC 1-chloro-3-phenylpropan-2-ol
1-chloro-3-phenyl-2-

hydroxypropane

CAS RN 5396-65-6
Distinct from 18776-12-0 (3-

chloro-1-phenyl-1-propanol)

Chemical -(chloromethyl)benzeneethanol

Benzyl chlorohydrin

(Ambiguous; often refers to

mixture)

SMILES C1=CC=C(C=C1)CC(CCl)O

InChI Key
VBZRCYGKCAOPJW-

UHFFFAOYSA-N

Structural Logic & Isomer Distinction
A critical failure point in sourcing this compound is the confusion with the "Fluoxetine

Intermediate." The diagram below clarifies the structural divergence and synthesis origins.
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Precursor Selection

Epichlorohydrin
+ PhMgBr

Allyl Benzene
+ HOCl

3-Chloropropiophenone
+ Reduction

TARGET MOLECULE
1-Chloro-3-phenyl-2-propanol

(CAS 5396-65-6)
Secondary Alcohol

Grignard Opening
(Regioselective)

Chlorohydrination
(Major Product)

WRONG ISOMER
3-Chloro-1-phenyl-1-propanol

(CAS 18776-12-0)
Benzylic Alcohol

Ketone Reduction
(Fluoxetine Route)

NOT INTERCONVERTIBLE
under standard conditions

Click to download full resolution via product page

Figure 1: Synthetic genealogy distinguishing the target chlorohydrin from the common

antidepressant intermediate.

Experimental Protocols
Chemical Synthesis: The Grignard Route
Context: The reaction of phenylmagnesium bromide with epichlorohydrin is the most direct

route but suffers from low yields (approx. 20-30%) due to the "Schlenk equilibrium" where

magnesium salts catalyze the opening of the epoxide at the more substituted carbon or cause

polymerization. The protocol below uses low temperature to maximize regioselectivity.

Protocol:
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Reagent Prep: Prepare 1.0 M Phenylmagnesium bromide (PhMgBr) in anhydrous diethyl

ether under

atmosphere.

Addition: Cool a solution of Epichlorohydrin (1.2 equiv) in dry ether to -78°C (dry ice/acetone

bath).

Reaction: Add the PhMgBr solution dropwise over 60 minutes. The low temperature is critical

to prevent the formation of the 2-chloro-1-phenyl isomer.

Quench: Allow to warm to 0°C, then quench slowly with saturated aqueous

.

Workup: Extract with diethyl ether (3x). Wash combined organics with brine, dry over

, and concentrate.[1]

Purification: The crude oil requires fractional distillation (bp ~135-140°C at 2 mmHg) or flash

chromatography (Hexane/EtOAc 9:1) to separate the product from biphenyl and unreacted

epoxide.

Validation Check:

1H NMR (CDCl3): Look for the diastereotopic protons of the

group around

3.5-3.7 ppm and the benzylic

around

2.8 ppm. The methine (

) should appear as a multiplet near

4.0 ppm.

Enzymatic Kinetic Resolution (Chiral Production)
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For pharmaceutical applications requiring the (S)- or (R)- enantiomer, chemical synthesis yields

a racemate. Lipase-catalyzed acylation is the industry standard for resolution.

Mechanism: Lipase B from Candida antarctica (CAL-B) selectively acetylates the (R)-

enantiomer (typically), leaving the (S)-alcohol unreacted.

Protocol:

Substrate: Dissolve racemic 1-chloro-3-phenyl-2-propanol (10 mM) in dry toluene or MTBE.

Acyl Donor: Add Vinyl Acetate (5 equiv).

Biocatalyst: Add immobilized CAL-B (Novozym 435, 20 mg/mmol substrate).

Incubation: Shake at 30°C, 200 rpm. Monitor conversion by GC.

Termination: Stop reaction at 50% conversion (theoretical max yield for resolution). Filter off

enzyme.

Separation: Separate the (S)-alcohol from the (R)-acetate via column chromatography.

Analytical Profile & Safety
GC-MS Characterization
When analyzing reaction mixtures, 1-chloro-3-phenyl-2-propanol exhibits a distinct

fragmentation pattern driven by alpha-cleavage.
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Fragment (m/z) Interpretation

170 / 172

Molecular Ion (

) - Weak intensity, characteristic 3:1 Cl isotope

ratio.

121 - Loss of chloromethyl group (Base Peak in

some conditions).

91
Tropylium ion (

) - Characteristic of the benzyl moiety.

49 / 51 - Chloromethyl fragment.

Safety Considerations
Hazards: Like all chlorohydrins, this compound is a potential alkylating agent. It causes skin

irritation and severe eye damage.

Metabolism: Can be metabolized to phenylacetone or epoxides in vivo; handle with

permeation-resistant gloves (Nitrile > 0.11mm).

Storage: Store under inert gas at 2-8°C. Hydroscopic; moisture promotes hydrolysis to the

diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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